Cas no 1417789-33-3 ((S)-tert-Butyl 4-(2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)piperidine-1-carboxylate)

• Product Name: (S)-tert-Butyl 4-(2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)piperidine-1-carboxylate
• CAS No: 1417789-33-3
• MF: C₂₃H₃₅N₃O₅
• MW: 433.541106462479
• CID: 2091733
• PubChem ID: 71303038
• Update Time: 2025-05-22

(S)-tert-Butyl 4-(2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 4-(2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)piperidine-1-carboxylate
• AKOS024463321
• DTXSID301103630
• DB-252589
• 1-Piperidinecarboxylic acid, 4-[[(2S)-3-methyl-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]butyl]amino]-, 1,1-dimethylethyl ester
• tert-butyl 4-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]piperidine-1-carboxylate
• (S)-tert-Butyl4-(2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)piperidine-1-carboxylate
• 4-((S)-2-Benzyloxycarbonylamino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester
• 1417789-33-3
• 4-((S)-2-Benzyloxycarbonylamino-3-methylbutyrylamino)piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD22631786
• Inchi： 1S/C23H35N3O5/c1-16(2)19(25-21(28)30-15-17-9-7-6-8-10-17)20(27)24-18-11-13-26(14-12-18)22(29)31-23(3,4)5/h6-10,16,18-19H,11-15H2,1-5H3,(H,24,27)(H,25,28)/t19-/m0/s1
• InChI Key： JFLVYLUYGNOFGT-IBGZPJMESA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC([C@H](C(C)C)NC(=O)OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 433.25767123g/mol
• Monoisotopic Mass: 433.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97Ų

Additional information on (S)-tert-Butyl 4-(2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)piperidine-1-carboxylate

Comprehensive Overview of (S)-tert-Butyl 4-(2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)piperidine-1-carboxylate (CAS No. 1417789-33-3)

The compound (S)-tert-Butyl 4-(2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)piperidine-1-carboxylate (CAS No. 1417789-33-3) is a highly specialized chiral intermediate widely utilized in pharmaceutical research and organic synthesis. Its intricate molecular structure, featuring both piperidine and tert-butyl moieties, makes it a valuable building block for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. Researchers and chemists frequently seek this compound for its role in asymmetric synthesis and peptide coupling reactions, aligning with the growing demand for enantiomerically pure APIs (Active Pharmaceutical Ingredients).

In recent years, the interest in chiral auxiliaries and N-protected amino acids has surged, driven by advancements in bioconjugation techniques and targeted drug delivery systems. The benzyloxycarbonyl (Cbz) group in this compound serves as a versatile protecting group, enabling selective deprotection during multi-step syntheses. This aligns with the industry's focus on green chemistry and atom economy, as researchers prioritize reagents that minimize waste and streamline processes. Frequently searched terms like "piperidine derivatives in drug design" and "Cbz-protected amino acids" highlight its relevance in modern medicinal chemistry.

The tert-butyloxycarbonyl (Boc) and Cbz dual-protection strategy in this compound addresses a critical challenge in peptide synthesis: orthogonal deprotection. This feature is particularly valuable for solid-phase peptide synthesis (SPPS), a technique dominating discussions in biotechnology forums and academic research. Moreover, its (S)-configuration at the stereocenter ensures compatibility with natural L-amino acids, a key consideration for bioactive molecule development. As the pharmaceutical industry increasingly adopts AI-driven molecular design, compounds like CAS 1417789-33-3 gain attention for their predictable reactivity profiles in machine learning-based retrosynthesis models.

From a commercial perspective, the compound's applications extend to high-throughput screening libraries and fragment-based drug discovery. Its structural complexity—combining a piperidine scaffold with a branched aliphatic chain—makes it a candidate for modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Analytical techniques such as HPLC and chiral chromatography are often employed to verify its enantiopurity, reflecting the stringent quality standards of GMP-compliant manufacturing.

In summary, (S)-tert-Butyl 4-(2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)piperidine-1-carboxylate represents a convergence of chiral technology, peptide chemistry, and pharmaceutical innovation. Its CAS No. 1417789-33-3 serves as a unique identifier for procurement and regulatory documentation, while its molecular attributes continue to inspire cutting-edge applications in precision medicine and catalysis.